3-Aminobenzo[d]isoxazole-5-carbonitrile

• Molecular Formula: C8H5N3O
• Molecular Weight: 159.14 g/mol
• IUPAC Name: 3-amino-1,2-benzoxazole-5-carbonitrile
• InChI: InChI=1S/C8H5N3O/c9-4-5-1-2-7-6(3-5)8(10)11-12-7/h1-3H,(H2,10,11)
• InChI Key: BLJRIFKEHDJSNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)C(=NO2)N

Description

3-Aminobenzo[d]isoxazole-5-carbonitrile is a useful research compound. Its molecular formula is C8H5N3O and its molecular weight is 159.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of potassium t-butoxide (8.4 g, 75 mmol) in THF (100 mL) was added acetone oxime (5.5 g, 75 mmol). After stirring for 30 min, a solution of 2-fluoroterephthalonitrile (10 g, 68 mmol) in THF (50 mL) was added; and stirring was continued for an additional 2 hr. Saturated aqueous ammonium chloride (100 mL) was added and the solvents were removed in vacuo. The residue was partitioned between EtOAc and brine. The layers were separated and the organic phase was washed once with brine, dried (MgSO4), filtered and concentrated. This crude solid was suspended in a solution of EtOH (150 mL), concentrated HCl (50 mL) and water (100 mL). This mixture was refluxed for 2 h. After cooling to room temperature, the solvents were removed in vacuo. The residue was treated with saturated aqueous sodium bicarbonate (200 mL), and the product was extracted by washing the aqueous layer three times with EtOAc. This organic solution was washed once with brine, dried (MgSO4), filtered and concentrated to give a pink colored solid (9.4 g, 86%).